3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide
• InChI: InChI=1S/C19H23NO4/c1-22-16-12-15(13-17(23-2)18(16)24-3)19(21)20-11-7-10-14-8-5-4-6-9-14/h4-6,8-9,12-13H,7,10-11H2,1-3H3,(H,20,21)
• InChI Key: KZQCSTIQNWGHLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• Solubility: >49.4 [ug/mL] (The mean of the results at pH 7.4)

Description

3,4,5-Trimethoxy-N-(3-phenylpropyl)benzamide is a benzamide derivative characterized by a trimethoxy-substituted aromatic ring (A-ring) and a 3-phenylpropyl chain attached to the amide nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide typically involves the following steps:

Starting Materials: The synthesis begins with 3,4,5-trimethoxybenzoic acid and 3-phenylpropylamine.

Activation of Carboxylic Acid: The carboxylic acid group of 3,4,5-trimethoxybenzoic acid is activated using reagents such as thionyl chloride (SOCl2) or oxalyl chloride ((COCl)2) to form the corresponding acyl chloride.

Amidation Reaction: The acyl chloride is then reacted with 3-phenylpropylamine in the presence of a base such as triethylamine (Et3N) to form 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3,4,5-Trimethoxy-N-(3-phenylpropyl)benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or borane (BH3) can be employed for reduction reactions.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

Antitumor Activity

One of the prominent applications of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide is its potential as an antitumor agent. Research indicates that compounds with similar structural features exhibit significant antiproliferative activity against various cancer cell lines. For instance, analogs of benzamide derivatives have shown selective inhibition against cancer cells such as MCF-7 and PC-3.

Case Study: Antiproliferative Effects

A study on troxipide analogs, which share structural similarities with 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide, demonstrated their ability to inhibit cell growth in cancer lines. Compound 5q from this study exhibited an IC50 value of 0.91 μM against PC-3 cells, showcasing a selectivity that could be beneficial for developing targeted cancer therapies .

Compound	Cell Line	IC50 (μM)	Selectivity
5q	PC-3	0.91	High
Troxipide	MCF-7	-	Moderate

Anti-inflammatory Properties

The compound's structural attributes suggest potential anti-inflammatory properties. Similar benzamide derivatives have been investigated for their ability to modulate inflammatory pathways. The introduction of methoxy groups in the aromatic ring often enhances the anti-inflammatory activity by improving solubility and bioavailability.

Research Insights

Studies have indicated that compounds with methoxy substitutions can effectively inhibit pro-inflammatory cytokines and enzymes involved in inflammatory responses. This positions 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide as a candidate for further exploration in inflammatory disease models.

Neuroprotective Effects

Preliminary investigations into the neuroprotective effects of related compounds suggest that 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide may also benefit neurological disorders. Compounds with similar properties have shown promise in protecting neuronal cells from apoptosis induced by oxidative stress.

Case Study: Neuroprotection

A study focusing on neuroprotective agents highlighted that certain benzamide derivatives can reduce oxidative stress markers in neuronal cell cultures. The potential for 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide to act similarly warrants further investigation into its mechanisms of action and efficacy in neurodegenerative conditions.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the efficacy of compounds like 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide. Modifications to the benzamide structure can significantly influence biological activity.

SAR Analysis

Research has shown that varying substituents on the benzene ring can alter pharmacokinetic properties and biological activity. For example:

Substituent	Effect on Activity
Methoxy Group	Increases solubility and potency
Electron-Withdrawing Groups	Enhances antiproliferative activity

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces.

Affecting Signal Transduction: Influencing intracellular signaling pathways that regulate cellular functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituent on Amide Nitrogen	Key Features/Activity	Reference
3,4,5-Trimethoxy-N-(2-nitrophenyl)benzamide	2-Nitrophenyl	P-gp inhibition (IC50: 1.4–20 µM)
N-(4-Bromophenyl)-3,4,5-trimethoxybenzamide	4-Bromophenyl	Crystal packing via N–H···O bonds
VUF15485	Fluorophenyl-pyrrolidine ethyl chain	High-affinity agonist activity
Compound in	Complex ene-hydrazinyl group	Synthetic intermediate for hybrids
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	2-Hydroxy-tert-butyl	N,O-bidentate directing group

Key Observations:

• Electron-Withdrawing vs. In contrast, the 3-phenylpropyl group in the target compound is electron-neutral, possibly favoring passive membrane diffusion .
• Crystallography and Solubility : N-(4-Bromophenyl)-3,4,5-trimethoxybenzamide forms hydrogen-bonded chains along the [101] axis, which may reduce solubility compared to the target compound’s flexible 3-phenylpropyl chain .
• Pharmacological Profiles : VUF15485, with a fluorophenyl-pyrrolidine ethyl substituent, exhibits high agonist affinity due to its bulky, aromatic side chain, highlighting how nitrogen substituent complexity impacts target binding .

Pharmacokinetic Considerations

• Metabolic Stability : Methoxy groups on the A-ring are susceptible to demethylation (), whereas the phenylpropyl chain may undergo oxidative metabolism via cytochrome P450 enzymes .

Biological Activity

3,4,5-Trimethoxy-N-(3-phenylpropyl)benzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and relevant research findings.

Compound Overview

Chemical Structure and Properties

• Molecular Formula : C$_{18}$H$_{23}$N$_{1}$O$_{3}$
• Classification : Benzamide with three methoxy groups and a phenylpropyl side chain.
• Synthesis : The compound can be synthesized through a coupling reaction between 3,4,5-trimethoxybenzoic acid and 3-phenylpropylamine using agents like N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane.

Biological Activity

Mechanism of Action
The biological activity of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide is attributed to its structural features that enhance lipophilicity and potentially increase binding affinity to various biological targets. The methoxy groups may influence the compound's interaction with receptors or enzymes involved in key biochemical pathways.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. In vitro assays have demonstrated its cytotoxic effects against various cancer cell lines.

Compound	IC$_{50}$ (µg/mL)	Cell Line
3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide	0.73 ± 0.04 (hypoxia)	MCF7
Staurosporine (control)	1.63 ± 0.09	MCF7
3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide	4.15 ± 0.22 (normoxia)	MCF7
Staurosporine (control)	4.78 ± 0.26	MCF7

The above table summarizes the cytotoxicity results for the compound compared to Staurosporine, a well-known anticancer agent .

Mechanistic Studies

Mechanistic studies indicate that the compound may induce apoptosis in cancer cells through mitochondrial dysfunction. This is characterized by a decrease in mitochondrial membrane potential and subsequent activation of apoptotic pathways .

Case Studies

Case Study: Cytotoxicity Evaluation
A recent study evaluated the cytotoxicity of various derivatives of benzamides, including 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide. The results showed that this compound exhibited significant cytotoxic activity against MCF7 cells under both hypoxic and normoxic conditions, indicating its potential for further development as an anticancer therapeutic agent .